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Cat. No.: B155707 Get Quote

A comprehensive analysis of 2,2'-Methylenebisbenzothiazole (MBM), a key accelerator in the

rubber industry, reveals its distinct performance characteristics across various elastomers. This

guide provides a comparative assessment of MBM against other common accelerators in

Natural Rubber (NR), Styrene-Butadiene Rubber (SBR), Polychloroprene Rubber (CR), and

Ethylene Propylene Diene Monomer (EPDM) rubber, supported by experimental data to inform

researchers and drug development professionals in material science.

2,2'-Methylenebisbenzothiazole, often referred to as MBTS (2,2'-dithiobis(benzothiazole)), is

a semi-ultra-fast accelerator known for its delayed-action vulcanization, which provides a

crucial safety window during rubber processing.[1] Its performance, however, is intricately

linked to the type of rubber in which it is compounded. This guide delves into a comparative

analysis of MBTS's efficacy in different rubber matrices, juxtaposed with other widely used

accelerators such as N-cyclohexyl-2-benzothiazole sulfenamide (CBS), Tetramethylthiuram

disulfide (TMTD), and Diphenylguanidine (DPG).

Comparative Performance Data
The following tables summarize the quantitative performance of MBTS and other accelerators

in various rubber compounds. The data highlights key vulcanization and mechanical properties.

Natural Rubber (NR)
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In silica-filled Natural Rubber, MBTS demonstrates a moderate vulcanization rate and lower

maximum torque compared to TMTD and CBS.[2] While TMTD provides the fastest cure and

excellent mechanical properties, CBS shows a slower cure rate but also results in excellent

mechanical properties.[2] When used in combination with secondary accelerators like DPG,

MBTS can achieve a shorter scorch time and higher cure rate.[3]
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Note: The terms "Moderate", "Lower", "Higher", "Good", and "Excellent" are relative

comparisons based on the findings in the cited studies. Specific numerical values can vary

significantly with the full compound formulation.

Styrene-Butadiene Rubber (SBR)
In SBR compounds, thiazole-based accelerators like MBTS are commonly used.[4] While

specific comparative data with a full range of properties is not readily available in a single study,

it is known that the choice of accelerator significantly impacts the mechanical performance of

SBR vulcanizates.[5] For instance, vulcanizates with DPG have shown higher tensile strength

than those with MBT, a related thiazole accelerator.[5]

(A comprehensive data table for SBR is not available from the search results. Further research

is required to populate this section with specific quantitative data.)
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Polychloroprene Rubber (CR)
In Polychloroprene Rubber, MBT and MBTS can act as retarders, slowing down the

vulcanization process.[6] The vulcanization of CR is typically achieved with metal oxides (MgO

and ZnO) in combination with accelerators like Ethylene Thiourea (ETU).[7]

(Quantitative comparative data for MBTS in CR is limited. It is generally used to control the

cure rate rather than as a primary accelerator.)

Ethylene Propylene Diene Monomer (EPDM)
In EPDM rubber, MBTS is known to provide the longest scorch time, indicating the safest

processing among a range of accelerators.[8] However, the fastest cure times and best tensile

strength are typically achieved with dithiocarbamate accelerators.[8][9] In NBR/EPDM blends,

MBTS-based systems have demonstrated better mechanical performance and scorch safety

compared to TMTD-based systems.[10][11]

Accelerator System
Scorch Time (ts2,
min)

Optimum Cure
Time (t90, min)

Tensile Strength
(MPa)

MBTS Longest - Good

Dithiocarbamates Shortest Fastest Best

TMTD (in NBR/EPDM

blend)
Faster than MBTS Faster than MBTS Lower than MBTS

Note: This table provides a qualitative and partial quantitative comparison based on available

data.

Experimental Protocols
The data presented in this guide is typically generated using standardized experimental

procedures to ensure reproducibility and comparability. Key experimental protocols include:

Vulcanization Characteristics: Determined using a Moving Die Rheometer (MDR) or an

Oscillating Disk Rheometer (ODR) according to ASTM D5289 or ASTM D2084. These tests
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measure parameters like minimum torque (ML), maximum torque (MH), scorch time (ts2),

and optimum cure time (t90).

Tensile Properties: Tensile strength, 300% modulus, and elongation at break are measured

using a universal testing machine following ASTM D412.

Hardness: The indentation hardness of the vulcanized rubber is determined using a

durometer according to ASTM D2240 (Shore A).

Compression Set: This test, performed according to ASTM D395, measures the ability of the

rubber to retain its elastic properties after prolonged compressive stress.

Visualizing the Vulcanization Process and
Experimental Workflow
To better understand the relationships and processes involved, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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